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Compound of Interest

2-Methylpyrimidine-4-
Compound Name:
carbaldehyde

Cat. No.: B089756

An In-depth Technical Guide to the Safety and Handling of 2-Methylpyrimidine-4-
carbaldehyde

Introduction

2-Methylpyrimidine-4-carbaldehyde (CAS No. 1004-17-7) is a heterocyclic aldehyde that
serves as a valuable intermediate in organic synthesis and drug discovery.[1][2] The pyrimidine
scaffold is a core component of numerous biologically active molecules, and the aldehyde
functional group provides a reactive handle for a variety of chemical transformations, including
condensation reactions and reductive aminations.[1][3] However, aldehydes as a class are
known for their high reactivity, which can present toxicological challenges.[4][5][6] This
reactivity necessitates careful handling and a thorough understanding of the compound's safety
profile to protect researchers, scientists, and drug development professionals.

This guide provides comprehensive safety and handling information for 2-Methylpyrimidine-4-
carbaldehyde, summarizing physicochemical properties, hazard classifications, and
emergency procedures. It includes detailed protocols for laboratory use and spill management
to ensure safe application in a research and development setting.

Physicochemical and Toxicological Properties

Understanding the physical and chemical characteristics of 2-Methylpyrimidine-4-
carbaldehyde is fundamental to its safe handling. While specific toxicological studies on this
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compound are not extensively published, data from structurally similar aromatic and
heterocyclic aldehydes can provide insight into its potential hazards. Aldehydes can be reactive
with biological macromolecules and may cause irritation.[4][6][7]

Table 1: Physical and Chemical Properties of 2-Methylpyrimidine-4-carbaldehyde

Property Value Source(s)
CAS Number 1004-17-7 [8][9][10]
Molecular Formula CeHeN20 [10]
Molecular Weight 122.125 g/mol [10]
Physical Form Crystalline Solid [8]

Color Faint orange/light beige [8]

Boiling Point 213.7 £ 13.0 °C (Predicted) [8]

Density 1.176 + 0.06 g/cm3 (Predicted) [8]

| pKa | 0.16 £ 0.23 (Predicted) [[8] |

Hazard Identification and Classification

A specific GHS classification for 2-Methylpyrimidine-4-carbaldehyde is not readily available.
Therefore, a classification has been inferred from safety data sheets of similar pyrimidine
aldehydes and aromatic aldehydes.[11][12][13] The primary hazards are expected to be
irritation to the skin, eyes, and respiratory tract.

Table 2: Inferred GHS Hazard Classification | Hazard Class | Category | Hazard Statement |
Pictogram | Signal Word | | :--- | :--- | :--- | :--- | :--- | | Skin Corrosion/Irritation | 2 | H315: Causes
skin irritation |

| Warning | | Serious Eye Damage/Irritation | 2A/ 2 | H319: Causes serious eye irritation |
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| Warning | | Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory
irritation |

| Warning | | Acute Toxicity (Oral) | 4 | H302: Harmful if swallowed |

| Warning |

(Note: This classification is inferred from similar compounds and should be used as a guideline.
A formal hazard assessment should be conducted by the user.)

Safe Handling, Storage, and Personal Protective
Equipment

Proper handling and storage procedures are critical to minimize exposure and ensure the
stability of the compound. This involves a combination of engineering controls, administrative
controls, and appropriate personal protective equipment (PPE).

Engineering Controls

e Fume Hood: All weighing and handling of 2-Methylpyrimidine-4-carbaldehyde powder
should be performed in a certified chemical fume hood to prevent inhalation of dust.[14][15]

» Ventilation: The laboratory should have adequate general ventilation.[7][11]

o Safety Equipment: Eyewash stations and safety showers must be readily accessible in the
work area.[7][15]
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Handling and Storage

o Handling: Avoid all personal contact, including inhalation of dust and contact with skin and

eyes.[11] Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after

handling.[7][16] Minimize dust generation and accumulation.[7]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][11] The
compound should be stored under an inert atmosphere (nitrogen or argon) at 2-8°C.[8] Keep

away from incompatible materials such as strong oxidizing agents.[15]

Personal Protective Equipment (PPE)

The selection of PPE should be based on a thorough risk assessment of the specific

procedures being performed.[17][18]

Table 3: Recommended Personal Protective Equipment

Protection Type

Eye/Face Protection

Specification

Chemical safety goggles
or safety glasses meeting
ANSI Z87.1 standards. A
face shield may be
required for splash
hazards.

Rationale and Source(s)

Protects against dust
particles and splashes.[7]
[19]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile) inspected before
use. A lab coat should be
worn, buttoned, with sleeves

covering the arms.

Prevents skin contact.
Disposable nitrile gloves offer
good protection against a
range of chemicals for short-
term use.[7][15][17]

| Respiratory Protection | Not typically required if work is performed in a fume hood. If

engineering controls are insufficient, a NIOSH-approved respirator may be necessary. | A
respiratory protection program that meets OSHA 29 CFR 1910.134 should be followed if

respirators are used.[7][17] |
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Diagram 1: General Laboratory Handling Workflow
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Caption: A generalized workflow for the safe handling of 2-Methylpyrimidine-4-carbaldehyde.
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Experimental Protocols

Adherence to standardized protocols is essential for safety and experimental reproducibility.

Protocol 1: General Handling and Use in a Laboratory
Setting

e Preparation:

o Consult the Safety Data Sheet (SDS) and perform a risk assessment for the planned
experiment.

o Ensure the chemical fume hood is operational and the sash is at the appropriate height.
o Don the required PPE: lab coat, safety goggles, and chemical-resistant gloves.[7]

e Procedure:

[e]

Retrieve the compound from its designated storage location (2-8°C, inert atmosphere).[3]

o Allow the container to equilibrate to room temperature inside the fume hood before
opening to prevent condensation.

o Carefully weigh the required amount of the solid compound onto a weigh boat or into a
tared vessel inside the fume hood. Avoid creating dust.[11]

o Add the compound to the reaction vessel or solvent as per the experimental plan.
o Securely close the primary container immediately after use.

e Post-Procedure:

[e]

Clean any residual dust from the spatula and work surface using a damp cloth or towel,
ensuring the cleaning material is disposed of as chemical waste.

[e]

Return the compound to its proper storage location.

o

Decontaminate all equipment used.
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o Dispose of all chemical waste, including empty containers and contaminated PPE, in
accordance with institutional and local regulations.

o Remove PPE and wash hands thoroughly with soap and water.[7]

Protocol 2: Small Solid Spill Cleanup Procedure

e Immediate Action:

o Alert personnel in the immediate area of the spill.

o If the spill is outside the fume hood, evacuate the area if there is a risk of airborne dust.
o Containment and Cleanup (Ensure appropriate PPE is worn):

o For a small, contained spill, gently cover the solid with a damp paper towel to prevent dust
from becoming airborne.

o Carefully sweep up the material and place it into a labeled, sealable container for
hazardous waste disposal.[7][14] Avoid dry sweeping which can generate dust.[11]

e Decontamination:

o Wipe the spill area with soap and water.

o Place all contaminated cleaning materials and PPE into the hazardous waste container.
» Reporting:

o Report the incident to the laboratory supervisor or safety officer, as per institutional policy.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or fire.

First Aid Measures

The following first aid measures are based on guidelines for similar irritating chemical
compounds.[7][12][14][20]
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Table 4: First Aid Measures

Exposure Route Procedure

Remove the person to fresh air and keep
) them comfortable for breathing. If
Inhalation e cgs .
breathing is difficult, give oxygen. Seek

immediate medical attention.[7][12]

Immediately remove all contaminated clothing.
, Wash the affected area with plenty of soap and
Skin Contact ] ]
water for at least 15 minutes. Seek medical

attention if irritation develops or persists.[7][14]

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[12][14]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Seek immediate medical attention.[7][14] |
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Diagram 2: Emergency First Aid Response Logic
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Caption: A decision-making workflow for first aid response to chemical exposure.

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide (COz2), or
appropriate foam.[7]

Specific Hazards: During a fire, irritating and toxic gases such as carbon oxides and nitrogen
oxides may be generated.[12] Containers may burn, though the compound itself is not
considered a significant fire risk.[11]
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o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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